5-Bromo-1H-indol-3-yl decanoate
Overview
Description
5-Bromo-1H-indol-3-yl decanoate is a chemical compound with the formula C₁₈H₂₄BrNO₂ . It is also known as 5-bromoindoxyl decanoate, 5-bromo-3-indolyl caprate, and Decanoic acid 5-bromo-1H-indol-3-yl ester .
Molecular Structure Analysis
The molecular structure of 5-Bromo-1H-indol-3-yl decanoate consists of a bromoindole group attached to a decanoate group . The compound has a mass of 365.099041±0 dalton .Physical And Chemical Properties Analysis
5-Bromo-1H-indol-3-yl decanoate is a crystalline compound . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available literature.Scientific Research Applications
Enzyme Activity Studies
This compound is commonly employed in the study of enzyme activities. It acts as a substrate analog to observe enzyme kinetics and inhibitor potential, providing valuable insights in drug discovery and disease research .
Drug Discovery
Due to its role as a substrate analog, 5-Bromo-3-indolyl decanoate is instrumental in the identification of potential drug candidates by observing their interaction with various enzymes .
Disease Research
Researchers utilize this compound to understand the biochemical pathways involved in diseases, which can lead to the development of new therapeutic strategies .
Substrate Specificity Testing
It is used to test the specificity of enzymes towards certain substrates, which is crucial for designing targeted drugs .
Anticorrosion Studies
Although not directly mentioned for this compound, related indole derivatives have been evaluated for their anticorrosion properties, suggesting a potential application area for 5-Bromo-3-indolyl decanoate as well .
Antimicrobial Research
Similar compounds have been studied for their antimicrobial attributes, indicating that 5-Bromo-3-indolyl decanoate could also be explored in this field .
Antioxidant Properties
Research on analogous compounds has shown antioxidant capabilities, which could be an area of application for this compound too .
Analytical Chemistry
5-Bromo-3-indolyl decanoate: may be used as a reference standard in analytical chemistry to ensure accurate results in pharmaceutical testing .
Safety And Hazards
Future Directions
properties
IUPAC Name |
(5-bromo-1H-indol-3-yl) decanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24BrNO2/c1-2-3-4-5-6-7-8-9-18(21)22-17-13-20-16-11-10-14(19)12-15(16)17/h10-13,20H,2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSQDUIOYSURQKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(=O)OC1=CNC2=C1C=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80564413 |
Source
|
| Record name | 5-Bromo-1H-indol-3-yl decanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80564413 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1H-indol-3-yl decanoate | |
CAS RN |
133950-71-7 |
Source
|
| Record name | 5-Bromo-1H-indol-3-yl decanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=133950-71-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-1H-indol-3-yl decanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80564413 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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